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Compound of Interest

Compound Name: Terbutaline-d3

Cat. No.: B12422721

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and storage guidelines
for Terbutaline-d3. The information is intended to support researchers, scientists, and drug
development professionals in the safe and effective use of this isotopically labeled compound.
The following sections detail the material's hazards, proper handling procedures, storage
requirements, and emergency protocols.

Hazard Identification and Classification

Terbutaline-d3, as a deuterated analog of Terbutaline, is expected to have a similar

toxicological profile to its parent compound. Terbutaline sulfate is classified with the following
hazards:

o Health Hazards:

o

Harmful if swallowed or inhaled.[1]

o

May cause damage to organs (Heart) through prolonged or repeated exposure if
swallowed.[1][2]

o

Suspected of damaging fertility or the unborn child.[2][3]

[¢]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[4]
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o May cause an allergic skin reaction.[4]

o Causes damage to the cardiovascular system in cases of single exposure.[3]
GHS Hazard Statements: H302 + H332, H361, H370, H373[1][2][3]
Signal Word: DANGER[4]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Terbutaline
Sulfate. The properties of Terbutaline-d3 are expected to be comparable.

Property Data

White to off-white or grayish-white crystalline
Appearance

powder.[5]
Odor Odorless to very faint vinegar-like odor.[5]
Molecular Formula (C12H19NO3)2:-H2S04 (for Terbutaline Sulfate)[5]
Molecular Weight 548.65 g/mol (for Terbutaline Sulfate)[5]

- Stable under recommended storage conditions.

Stability

[5]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are critical to minimizing exposure and ensuring safety.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[3]

» Provide sufficient air exchange and/or exhaust in work rooms.[5]
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e Use process enclosures or local exhaust ventilation to control airborne levels.[5]

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment when handling
Terbutaline-d3.

PPE Type Specification

) Wear safety glasses with side-shields or
Eye/Face Protection )
chemical safety goggles.[4]

_ . Wear protective gloves and clothing to prevent
Skin Protection )
skin contact.[4]

If dust is generated, a NIOSH-approved
) ) respirator with a dust filter is required.[3][5] Use
Respiratory Protection ) )
a dust respirator when exposure is apparent and

engineering controls are not feasible.[5]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust.[1]

Wash hands thoroughly after handling.[1][4][5]

Do not eat, drink, or smoke when using this product.[3][4][5]

Contaminated work clothing should not be allowed out of the workplace.[4]

Storage and Stability

Proper storage is essential to maintain the integrity and stability of Terbutaline-d3.
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Storage Condition Recommendation

Store at room temperature (20°C to 25°C or
68°F to 77°F).[1][6][7] Some sources

Temperature
recommend storage below 25°C or 30°C for
certain formulations.
Light Protect from light.[1][5][6] Store in light-resistant
i
J containers.[5]
] Keep container tightly closed in a dry and well-
Container )
ventilated place.[1][3][5]
Incompatibilities Avoid oxidizing agents.[5]

Studies on Terbutaline sulfate have shown that it is stable for extended periods when protected
from light, both at room temperature and under refrigeration.[8][9] However, significant
degradation and discoloration can occur with exposure to light.[9]

First Aid and Emergency Procedures

In the event of exposure or an emergency, the following first aid measures should be taken

immediately.
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Exposure Route

First Aid Measures

Inhalation

Remove the individual to fresh air. If not
breathing, give artificial respiration. Seek

immediate medical attention.[1][4]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15-20 minutes
while removing contaminated clothing and
shoes. Get medical attention if irritation

develops or persists.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 to 20 minutes, ensuring adequate
flushing by separating the eyelids with fingers.

Get immediate medical attention.[1][4]

Ingestion

Wash out the mouth with water and give 200-
300ml of water to drink. Do NOT induce
vomiting. Call a physician or poison control
center immediately.[1][4] Never give anything by

mouth to an unconscious person.[4]

Accidental Release and Disposal
Accidental Release Measures

o Ensure adequate ventilation and wear appropriate personal protective equipment.[5]

Avoid dispersal of dust in the air.[1]

Wash the spillage area with water.[1]

Moisten spillages with water to prevent dust formation.[1]

Collect the spilled material and transfer it to a suitable container for disposal.[1]

Prevent entry into drains, sewers, or watercourses.[1]
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Disposal Considerations

» Disposal should be in accordance with local, state, and federal regulations.[1][4]
» Dispose of contents and container to an approved waste disposal plant.[3]

e Do not pour waste down drains, sewers, or watercourses.[1]

Toxicological Information

The toxicological data for Terbutaline sulfate is provided as a reference for Terbutaline-d3.

Toxicity Metric Value Species
LD50 Oral 1800 mg/kg Rat
LD50 Oral 130 mg/kg Mouse

Experimental Protocols and Workflows

While specific experimental protocols for Terbutaline-d3 are not publicly available, a general
workflow for its safe handling in a laboratory setting can be conceptualized. The following
diagram illustrates a logical sequence of operations from receiving the compound to its final

disposal.
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Safe Handling Workflow for Terbutaline-d3

Receiving and Storage

Receive Compound

\

Inspect Container for Damage

Y

Store in a Cool, Dry, Light-Protected Area

Retrieve for Use

Handling and Experimentation

Prepare Workspace (Fume Hood)

Y

Don Appropriate PPE

Y

Weigh Compound

Y

Prepare Solution

Y

Conduct Experiment

Post-Experiment

Cleanup and Disposal

Decontaminate Work Area

Y

Doff and Dispose of PPE

\

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: A flowchart illustrating the safe handling workflow for Terbutaline-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-terbutaline-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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